3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea

• IUPAC Name: 1-(4-methylphenyl)-3-(piperidin-3-ylmethyl)urea
• InChI: InChI=1S/C14H21N3O/c1-11-4-6-13(7-5-11)17-14(18)16-10-12-3-2-8-15-9-12/h4-7,12,15H,2-3,8-10H2,1H3,(H2,16,17,18)
• InChI Key: VXBTULRBWHCYSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NCC2CCCNC2
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

“3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” is a compound that contains a urea group, a piperidine ring, and a methylphenyl group. Urea derivatives are known for their wide range of biological activities and are used in the design of various drugs. Piperidine is a common structural motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of “3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” would consist of a six-membered piperidine ring, a urea group, and a methylphenyl group. The exact 3D structure would depend on the specific stereochemistry of the compound.

Chemical Reactions Analysis

The chemical reactions of “3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” would depend on the specific conditions and reagents used. Urea derivatives can undergo a variety of reactions, including hydrolysis, condensation, and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” would depend on its specific structure. In general, urea derivatives are polar compounds that can form hydrogen bonds, which can affect their solubility and stability.

Scientific Research Applications

• Metabolism and Pharmacokinetics :

  • The study by Renzulli et al. (2011) focused on the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, highlighting the importance of understanding the pharmacokinetics and metabolic pathways of therapeutic compounds, which could be relevant for compounds similar to "3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea" (Renzulli et al., 2011).

• Identification and Characterization of Metabolites :

  • The work of Balani et al. (1995) on identifying significant metabolites of L-735,524 in human urine emphasizes the role of metabolite identification and characterization in understanding drug metabolism and potential effects, which may apply to compounds like "3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea" (Balani et al., 1995).

• Urinary Biomarkers :

  • The study by Zhao et al. (2019) on biomarkers for monomeric aryl phosphate flame retardants provides insight into the use of urinary biomarkers to assess human exposure to specific chemicals, a methodology that could potentially be applied to monitor exposure to "3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea" (Zhao et al., 2019).

• Clinical Trials and Therapeutic Applications :

  • The research by Rubenstein and Zeitlin (1998) on oral sodium 4-phenylbutyrate in cystic fibrosis patients sheds light on the process of clinical trials and the investigation of therapeutic applications, relevant for any compound being considered for medical use, including "3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea" (Rubenstein & Zeitlin, 1998).

Mechanism of Action

The mechanism of action of “3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” would depend on its specific biological target. Many drugs that contain a piperidine ring act on the central nervous system.

Future Directions

The future research on “3-(4-Methylphenyl)-1-(piperidin-3-ylmethyl)urea” could involve further exploration of its biological activity, optimization of its synthesis process, and investigation of its mechanism of action.